Cas no 1342071-49-1 (5-METHYL-1-(OXOLAN-3-YL)-1H-1,2,3-TRIAZOLE-4-CARBOXYLIC ACID)

• Product Name: 5-METHYL-1-(OXOLAN-3-YL)-1H-1,2,3-TRIAZOLE-4-CARBOXYLIC ACID
• CAS No: 1342071-49-1
• MF: C₈H₁₁N₃O₃
• MW: 197.191241502762
• CID: 4590249
• PubChem ID: 63563638
• Update Time: 2025-11-05

5-METHYL-1-(OXOLAN-3-YL)-1H-1,2,3-TRIAZOLE-4-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-carboxylic acid, 5-methyl-1-(tetrahydro-3-furanyl)-
• 5-Methyl-1-(tetrahydro-3-furanyl)-1H-1,2,3-triazole-4-carboxylic acid
• 5-METHYL-1-(OXOLAN-3-YL)-1H-1,2,3-TRIAZOLE-4-CARBOXYLIC ACID

• Inchi： 1S/C8H11N3O3/c1-5-7(8(12)13)9-10-11(5)6-2-3-14-4-6/h6H,2-4H2,1H3,(H,12,13)
• InChI Key： HJRUVFDDBOSAJJ-UHFFFAOYSA-N
• SMILES： N1(C2CCOC2)C(C)=C(C(O)=O)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 5-METHYL-1-(OXOLAN-3-YL)-1H-1,2,3-TRIAZOLE-4-CARBOXYLIC ACID

5-Methyl-1-(oxolan-3-yl)-1H-1,2,3-triazole-4-carboxylic acid: A Comprehensive Overview

5-Methyl-1-(oxolan-3-yl)-1H-1,2,3-triazole-4-carboxylic acid, identified by the CAS number 1342071-49-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a triazole ring with a methyl group and a cyclic ether moiety. The presence of the triazole ring imparts distinctive chemical properties, making it a valuable molecule for various applications.

The structure of 5-Methyl-1-(oxolan-3-yl)-1H-1,2,3-triazole-4-carboxylic acid is notable for its heterocyclic nature. The triazole ring is a five-membered aromatic structure containing three nitrogen atoms. This arrangement confers stability and reactivity to the molecule, making it suitable for participation in various chemical reactions. The methyl group attached to the triazole ring adds to the molecule's versatility, potentially influencing its solubility and reactivity in different solvents and reaction conditions.

Recent studies have highlighted the potential of this compound in drug discovery and materials synthesis. For instance, researchers have explored its role as a building block in the construction of bioactive molecules. The carboxylic acid group present in the structure allows for easy functionalization, enabling the creation of derivatives with diverse biological activities. This has led to investigations into its potential as an anti-inflammatory agent or an inhibitor of specific enzymes.

In addition to its biological applications, 5-Methyl-1-(oxolan-3-yl)-1H-1,2,3-triazole-4-carboxylic acid has shown promise in materials science. Its ability to form stable coordination complexes with metal ions has been leveraged in the development of novel materials with applications in catalysis and sensing. Recent research has demonstrated that derivatives of this compound can act as efficient catalysts for organic transformations, such as cross-coupling reactions.

The synthesis of this compound typically involves multi-step processes that highlight its versatility as a synthetic target. Common approaches include nucleophilic substitution reactions or coupling methods that exploit the reactivity of the triazole ring. These methods are often optimized to ensure high yields and purity, which are critical for subsequent applications.

From an environmental standpoint, understanding the degradation pathways and toxicity profile of 5-Methyl-1-(oxolan-3-yl)-1H-1,2,3-triazole-4-carboxylic acid is essential for its safe use. Recent studies have focused on assessing its biodegradability under various conditions, providing insights into its environmental impact. These findings underscore the importance of sustainable practices in the synthesis and application of such compounds.

In conclusion, 5-Methyl-1-(oxolan-3-yl)-1H-1,2,3-triazole-4-carboxylic acid stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive target for both fundamental research and applied development. As ongoing studies continue to uncover new properties and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.